Cas no 2172512-41-1 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid
• CAS No: 2172512-41-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6027532
• PubChem ID: 165505712
• Update Time: 2025-05-26

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}-5-methylhexanoic acid
• EN300-1483297
• 2172512-41-1

• Inchi： 1S/C28H36N2O5/c1-18(2)12-20(14-27(32)33)16-29-26(31)13-19(3)15-30-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,12-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CMBUGMCCTYXGSZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NCC(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid: A Comprehensive Overview

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid, also known by its CAS number 2172512-41-1, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a hexanoic acid backbone. The presence of these functional groups makes it a versatile molecule with applications ranging from drug delivery systems to advanced materials development.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide bond within the molecule. This stabilization is essential for maintaining the integrity of the compound during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in solid-phase synthesis techniques. The integration of the Fmoc group into this compound underscores its potential as a building block in peptide engineering and drug design.

The butanamide moiety within the molecule contributes to its amphiphilic nature, making it suitable for applications in drug delivery systems. Amphiphilic compounds are highly valued in this field due to their ability to form micelles or vesicles, which can encapsulate and deliver drugs to specific targets within the body. Researchers have recently explored the use of similar compounds in targeted drug delivery systems, demonstrating their effectiveness in improving drug bioavailability and reducing side effects.

The hexanoic acid backbone provides flexibility and stability to the molecule, enhancing its compatibility with various biological environments. This feature is particularly advantageous in biocompatible materials development, where stability and biocompatibility are paramount. Recent advancements in biodegradable polymers have shown that molecules with similar structures can be used to create environmentally friendly materials that degrade naturally without causing harm to ecosystems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and amide bond formations. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient synthetic routes for similar compounds, leveraging green chemistry principles to minimize waste and reduce environmental impact.

The application of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid extends beyond traditional chemical synthesis. Its unique properties make it a valuable tool in fields such as catalysis and sensors. For instance, the Fmoc group has been utilized as a ligand in metal-catalyzed reactions, enhancing catalytic activity and selectivity. Additionally, the compound's structural versatility allows it to serve as a sensing material in chemical sensors, detecting specific analytes with high sensitivity.

Recent studies have also explored the use of this compound in bioconjugation reactions, where it acts as a linker between biomolecules and synthetic materials. Such applications are critical in developing advanced biosensors and diagnostic tools. The ability of this compound to form stable linkages under physiological conditions makes it an ideal candidate for these applications.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}-5-methylhexanoic acid (CAS 2172512-41-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure, combining protective groups with amphiphilic properties, positions it as a valuable tool in drug delivery systems, materials science, and catalysis. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow further.